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Compound of Interest

Compound Name: 4-(Methylamino)benzonitrile

Cat. No.: B1588828 Get Quote

An In-Depth Technical Guide to 4-(Methylamino)benzonitrile (CAS: 4714-62-9)

Abstract
This guide provides a comprehensive technical overview of 4-(Methylamino)benzonitrile, a

versatile bifunctional molecule of significant interest in synthetic chemistry and materials

science. Also known by synonyms such as 4-Cyano-N-methylaniline, this compound integrates

a nucleophilic secondary amine and an electrophilic nitrile group onto an aromatic scaffold,

creating a rich landscape for chemical transformations. This document elucidates the

compound's fundamental physicochemical properties, outlines a representative synthetic

pathway, details robust protocols for its analytical characterization, explores its chemical

reactivity, and summarizes critical safety and handling procedures. The insights herein are

designed to empower researchers in leveraging the unique attributes of this molecule for

applications ranging from pharmaceutical intermediates to the development of novel materials.

[1][2][3]

Core Molecular Profile and Physicochemical
Properties
4-(Methylamino)benzonitrile is a crystalline solid, typically appearing as a white to light yellow

or brown powder.[1][4] Its structure, featuring a methylamino donor group and a cyano acceptor

group in a para-configuration, is fundamental to its chemical behavior and photophysical

properties.
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Chemical Structure
The molecular structure consists of a central benzene ring substituted with a methylamino

group (-NHCH₃) and a nitrile group (-C≡N) at positions 1 and 4, respectively.
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Starting Materials

Reaction

Workup & Isolation

Purification

4-Aminobenzonitrile
(Precursor)

1. Combine starting materials
2. Reflux for several hours

3. Monitor by TLC for consumption
   of starting material

Methylating Agent
(e.g., Dimethyl Sulfate) Base (e.g., K₂CO₃) Solvent (e.g., Acetone)

1. Cool reaction mixture
2. Filter off base

3. Evaporate solvent
4. Partition between water and

   an organic solvent (e.g., Ethyl Acetate)

Dry organic layer (e.g., with MgSO₄)
and concentrate in vacuo

Recrystallization
(e.g., from an Ethanol/Water mixture)

Final Product:
4-(Methylamino)benzonitrile
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Purified Sample
4-(Methylamino)benzonitrile

NMR Spectroscopy
(¹H and ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Data Analysis &
Interpretation

Structure Confirmed

Potential Reactions

Aromatic Ring
(Electrophilic Substitution)

4-(Methylamino)benzonitrile

N-Methylamino Group
(Nucleophilic Site)

Nitrile Group
(Electrophilic Site)

Halogenation
Nitration

ortho/para directing
(activated)

Acylation
Further Alkylation

Isocyanate Formation

attacks electrophiles

Hydrolysis (to Amide/Acid)
Reduction (to Amine)

attacked by nucleophiles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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